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Compound of Interest

Compound Name: 3',4'-Dimethoxyacetophenone

Cat. No.: B042557 Get Quote

A Technical Guide to the Physical Properties of
3',4'-Dimethoxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3',4'-
Dimethoxyacetophenone, a versatile aromatic ketone with applications in pharmaceuticals,

fragrances, and organic synthesis. This document summarizes its melting and boiling points

and outlines the standard experimental methodologies for their determination.

Core Physical Properties
3',4'-Dimethoxyacetophenone, also known as acetoveratrone, is a white to pale yellow

crystalline powder at room temperature.[1][2] Its physical characteristics are crucial for its

handling, storage, and application in various chemical processes.

Data Summary
The following table summarizes the reported melting and boiling points for 3',4'-
Dimethoxyacetophenone from various sources.
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Physical Property Value Range Conditions

Melting Point 47 - 54 °C Ambient Pressure

Boiling Point 286 - 288 °C 760.00 mm Hg

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5][6]

Experimental Protocols
While specific experimental records for the determination of 3',4'-Dimethoxyacetophenone's

physical properties are not publicly detailed, the following sections describe the standard and

widely accepted methodologies for measuring the melting and boiling points of solid organic

compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a fundamental property used to identify a substance and assess its purity.

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, finely powdered 3',4'-
Dimethoxyacetophenone is packed into a thin-walled capillary tube, sealed at one end.[7]

[8] The packing should be firm to ensure uniform heat distribution.

Apparatus: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.[9]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[9]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is reported as the melting point.[9]
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Thiele Tube Method

Sample Preparation: A small quantity of 3',4'-Dimethoxyacetophenone is placed in a small

test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with

the open end submerged in the liquid.

Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil (such as mineral oil or silicone oil).[10] The Thiele tube is

designed to ensure uniform heating of the oil bath.

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample.[10]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube.[10] The heating is then discontinued. The temperature at which

the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

[10]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical compound like 3',4'-Dimethoxyacetophenone.
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Compound Acquisition and Preparation
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Caption: Workflow for determining the physical properties of a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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